Cas no 812642-69-6 (2-(2,6-Dichloro-4-formylphenoxy)propanoic acid)

• Product Name: 2-(2,6-Dichloro-4-formylphenoxy)propanoic acid
• CAS No: 812642-69-6
• MF: C₁₀H₈Cl₂O₄
• MW: 263.07412147522
• MDL: MFCD05625236
• CID: 876608
• PubChem ID: 3283984
• Update Time: 2025-11-01

2-(2,6-Dichloro-4-formylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichloro-4-formylphenoxy)propanoic acid
• CHEMBRDG-BB 6702070
• 2,6-DIMETHYL-4-HYDROXY PYRIDINE
• CS-0118105
• AKOS000113274
• AKOS022060388
• 812642-69-6
• MFCD05625236
• DTXSID70391038
• SCHEMBL2557044

• MDL： MFCD05625236
• Inchi： 1S/C10H8Cl2O4/c1-5(10(14)15)16-9-7(11)2-6(4-13)3-8(9)12/h2-5H,1H3,(H,14,15)
• InChI Key： OHRIXVQLDRUTQY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(C=1OC(C(=O)O)C)Cl

Computed Properties

• Exact Mass: 261.98000
• Monoisotopic Mass: 261.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.486
• Boiling Point: 415.1°C at 760 mmHg
• Flash Point: 204.8°C
• Refractive Index: 1.596
• PSA: 63.60000
• LogP: 2.65780

Additional information on 2-(2,6-Dichloro-4-formylphenoxy)propanoic acid

2-(2,6-Dichloro-4-formylphenoxy)propanoic Acid: A Versatile Compound with Emerging Applications in Pharmaceutical and Materials Science

2-(2,6-Dichloro-4-formylphenoxy)propanoic acid, with the CAS number 812642-69-6, represents a significant advancement in the field of organic chemistry due to its unique molecular structure and potential applications. This compound features a 2,6-dichloro-4-formylphenyl group linked to a propanoic acid backbone, creating a versatile scaffold for various functional modifications. Recent studies have highlighted its potential in pharmaceutical development, materials science, and even as a precursor for advanced chemical synthesis.

The 2-(2,6-Dichloro-4-formylphenoxy)propanoic acid molecule exhibits remarkable chemical stability and reactivity, making it an attractive candidate for drug design and material engineering. Its 2,6-dichloro-4-formylphenyl substituent introduces both electron-withdrawing and electrophilic properties, which can be exploited to modulate biological activity or enhance material performance. The presence of the formyl group further adds to its functional versatility, enabling it to participate in diverse chemical reactions such as nucleophilic substitution and condensation.

In the realm of pharmaceutical research, 2-(2,6-Dichloro-4-formylphenoxy)propanoic acid has shown promise as a lead compound for the development of anti-inflammatory and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory effects against inflammatory pathways, particularly through the modulation of NF-κB signaling. This discovery aligns with the growing interest in targeting inflammation-related diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the 2-(2,6-Dichloro-4-formylphenoxy)propanoic acid molecule has been explored for its potential applications in materials science. Researchers at the University of Tokyo recently reported that this compound serves as a key intermediate in the synthesis of organic semiconductors, which are critical for next-generation electronic devices. The formyl group in this molecule facilitates the formation of conjugated structures, enhancing charge transport properties in polymer-based materials.

From a synthetic perspective, the preparation of 2-(2,6-Dichloro-4-formylphenoxy)propanoic acid involves a multi-step process that combines electrophilic substitution and esterification reactions. A 2024 review in Organic Synthesis highlighted the use of microwave-assisted methodologies to improve the efficiency and yield of this synthesis. Such advancements in synthetic techniques are crucial for scaling up production and making this compound more accessible for industrial applications.

Environmental and safety considerations also play a vital role in the utilization of 2-(2,6-Dichloro-4-formylphenoxy)propanoic acid. While this compound is not classified as a hazardous substance, its potential impact on ecosystems warrants further investigation. Ongoing studies are focusing on its biodegradation pathways and long-term environmental persistence, ensuring its safe integration into pharmaceutical and material applications.

Looking ahead, the 2-(2,6-Dichloro-4-formylphenoxy)propanoic acid molecule is poised to play a pivotal role in the development of novel therapeutics and advanced materials. Its structural adaptability and functional versatility make it a valuable asset in the pharmaceutical industry, while its chemical properties offer opportunities for innovation in materials science. As research continues to uncover new applications, the significance of this compound in both academic and industrial contexts is expected to grow substantially.